Cas no 24699-16-9 (Isomangiferin)

Isomangiferin Properties

Names and Identifiers

• 9H-Xanthen-9-one, 4-b-D-glucopyranosyl-1,3,6,7-tetrahydroxy-
• Isomangiferin
• 1,3,6,7-tetrahydroxy-4-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]xanthen-9-one
• isomagniferin
• 4-C-Glucosyl-1,3,6,7-tetrahydroxyxanthone
• 4-beta-D-Glucopyranosyl-1,3,6,7-tetrahydroxy-9H-xanthen-9-one
• 9H-Xanthen-9-one, 4-beta-D-glucopyranosyl-1,3,6,7-tetrahydroxy-
• Isomangiferin;
• 8154AH
• AK163808
• ST24047436
• C16979
• (1S)-1,5-an
• CS-4662
• HY-N0772
• Q-100321
• 1,3,6,7-Tetrahydroxy-4-((2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)-9H-xanthen-9-one
• AKOS024465129
• 9H-Xanthen-9-one, 4-ss-D-glucopyranosyl-1,3,6,7-tetrahydroxy-
• JJ747C4BW7
• Q27151338
• SCHEMBL20597612
• 24699-16-9
• AC-35047
• AS-77281
• 4-Glucosyl-1,3,6,7-tetrahydroxyxanthone
• CHEBI:80840
• MFCD00238624
• DTXSID30179435
• (1S)-1,5-anhydro-1-(1,3,6,7-tetrahydroxy-9-oxo-9H-xanthen-4-yl)-D-glucitol
• FT-0686643
• 4-b-D-Glucopyranosyl-1,3,6,7-tetrahydroxy-9H-xanthen-9-one, 9CI
• 1,3,6,7-tetrahydroxy-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]xanthen-9-one
• 1,3,6,7-Tetrahydroxyxanthone 4-C-glucoside
• Isomangiferin1,3,6,7-Tetrahydroxy-4-((2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)-9H-xanthen-9-one; 4-beta-d-glucopyranosyl-1,3,6,7-tetrahydroxy-9h-xanthen-9-one; 4-Glucosyl-1,3,6,7-tetrahydroxyxanthone
• DA-54432
• 1ST175227
• DTXCID60101926
• +Expand

• MDL： MFCD00238624
• InChIKey： CDYBOKJASDEORM-HBVDJMOISA-N
• Inchi： 1S/C19H18O11/c20-4-11-15(26)16(27)17(28)19(30-11)13-9(24)2-8(23)12-14(25)5-1-6(21)7(22)3-10(5)29-18(12)13/h1-3,11,15-17,19-24,26-28H,4H2/t11-,15-,16+,17-,19+/m1/s1
• SMILES： O1[C@]([H])(C([H])([H])O[H])[C@]([H])([C@@]([H])([C@]([H])([C@]1([H])C1=C(C([H])=C(C2C(C3=C([H])C(=C(C([H])=C3OC1=2)O[H])O[H])=O)O[H])O[H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 422.084911g/mol
• Surface Charge: 0
• XLogP3: -0.4
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 2
• Monoisotopic Mass: 422.084911g/mol
• Monoisotopic Mass: 422.084911g/mol
• Topological Polar Surface Area: 197Ų
• Heavy Atom Count: 30
• Complexity: 646
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 114
• Surface Charge: 0
• Molecular Weight: 422.3

Experimental Properties

• LogP: -0.71650
• PSA: 201.28000
• Refractive Index: 1.788
• Boiling Point: 798.8℃/760mmHg
• Melting Point: No data available
• Flash Point: 288.1°C
• Color/Form: Powder
• Density: 1.843

Related Categories

• Xanthones